Cas no 2228270-61-7 (2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
• CAS No: 2228270-61-7
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 6370949
• PubChem ID: 165851410
• Update Time: 2025-11-01

2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
• EN300-1960816
• 2228270-61-7

• Inchi： 1S/C10H10F3N/c1-6-3-2-4-7(8(6)11)9(14)5-10(9,12)13/h2-4H,5,14H2,1H3
• InChI Key： HAPZPXQNRZUJST-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=C(C)C=1F)N)F

Computed Properties

• Exact Mass: 201.07653381g/mol
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine

Introduction to 2,2-Difluoro-1-(2-Fluoro-3-Methylphenyl)cyclopropan-1-amine (CAS No. 2228270-61-7)

2,2-Difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine, with the CAS number 2228270-61-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological properties. This compound belongs to the class of cyclopropanamines, which are known for their diverse biological activities and applications in drug discovery.

The chemical structure of 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine is characterized by a cyclopropane ring substituted with two fluorine atoms and a 2-fluoro-3-methylphenyl group. The presence of these substituents imparts unique physical and chemical properties to the molecule, making it an interesting candidate for various research applications. The fluorine atoms, in particular, are known to enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

Recent studies have explored the potential of 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a critical role in cellular signaling and are targets for many drugs. Preliminary studies have shown that 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine can selectively bind to specific GPCRs, potentially modulating their activity and offering new avenues for treating diseases such as neurological disorders and metabolic syndromes.

In addition to its potential as a GPCR modulator, 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving immune cells, blood vessels, and molecular mediators. Compounds with anti-inflammatory activity can be valuable in treating conditions such as arthritis, inflammatory bowel disease, and other chronic inflammatory disorders. Studies have demonstrated that 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models.

The synthesis of 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of a suitable cyclopropane precursor with a fluoroalkylating agent followed by functional group modifications to introduce the desired substituents. The choice of reagents and catalysts is crucial in optimizing the synthetic process and ensuring the formation of the target compound with minimal side products.

The physicochemical properties of 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine, such as its solubility, melting point, and logP value, have been extensively studied to understand its behavior in different environments. These properties are essential for optimizing its formulation and delivery methods in pharmaceutical applications. For instance, compounds with high lipophilicity may require special formulations to enhance their bioavailability and reduce their potential for adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine in humans. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. However, further studies are needed to fully understand its therapeutic potential and identify any potential side effects or interactions with other drugs.

In conclusion, 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropan-1-amine (CAS No. 228870) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique structural features and favorable physicochemical properties position it as a valuable tool in medicinal chemistry research. Ongoing studies will continue to elucidate its mechanisms of action and potential applications in treating various diseases.